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Compound of Interest

Compound Name: Saracatinib Difumarate

Cat. No.: B1194694

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. Saracatinib Difumarate, a potent Src and Abl kinase inhibitor, requires careful
handling and adherence to specific disposal protocols due to its hazardous properties. This
guide provides essential information to ensure its safe disposal.

Chemical and Safety Data Summary

It is imperative to consult the Safety Data Sheet (SDS) provided by the manufacturer for
specific handling and disposal instructions, as classifications may vary.
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Property

Value

Chemical Name

Saracatinib Difumarate

Synonyms

AZDO0530 Difumarate

Molecular Formula

C35H40CIN5013[1]

Molecular Weight

774.2 g/mol [1]

GHS Hazard Statements

H301: Toxic if swallowedH360: May damage
fertility or the unborn childH373: May cause
damage to organs through prolonged or
repeated exposure[1]H410: Very toxic to aquatic
life with long lasting effects (for the free base,
Saracatinib)[2]

GHS Precautionary Statement (Disposal)

P501: Dispose of contents/ container to an

approved waste disposal plant[2]

Disposal Decision Workflow

The following diagram outlines the necessary steps and decision-making process for the

proper disposal of Saracatinib Difumarate waste in a laboratory setting.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/44195703
https://pubchem.ncbi.nlm.nih.gov/compound/44195703
https://pubchem.ncbi.nlm.nih.gov/compound/44195703
https://dcchemicals.com/msds/MSDS_DC7276.html
https://dcchemicals.com/msds/MSDS_DC7276.html
https://www.benchchem.com/product/b1194694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Saracatinib Difumarate Wast@

Consult Manufacturer's Safety Data Sheet (SDS)

A4

Consult Institutional Environmental Health & Safety (EHS) Guidelines

Is the waste classified as hazardous?

Yes No

Segregate from general and non-hazardous waste

Follow institutional guidelines for non-hazardous chemical waste

Label container clearly as 'Hazardous Chemical Waste' and list contents

Store in a designated, secure Satellite Accumulation Area (SAA)

Arrange for pickup by certified hazardous waste disposal service via EHS

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Saracatinib Difumarate.
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Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling Saracatinib Difumarate waste,
ensure you are wearing appropriate PPE, including a lab coat, safety goggles, and double
chemotherapy-rated gloves|[3].

2. Waste Classification: Consult your institution's Environmental Health and Safety (EHS)
department to determine if Saracatinib Difumarate is classified as a hazardous waste under
the Resource Conservation and Recovery Act (RCRA) or other local regulations[3][4]. Given its
GHS classifications, it is highly likely to be considered hazardous.

3. Waste Segregation:

» Do not dispose of Saracatinib Difumarate in regular trash, down the drain, or in biohazard
bags intended for non-chemotherapeutic biological waste[3].

» All materials contaminated with Saracatinib Difumarate, including unused product,
solutions, contaminated vials, pipette tips, gloves, and absorbent pads, must be segregated
as hazardous chemical waste.

o Keep Saracatinib Difumarate waste separate from other chemical waste streams to avoid
unintended reactions|[3].

4. Waste Collection and Labeling:

o Collect all solid and liquid waste in a designated, leak-proof, and sealable container that is
compatible with the chemical.

e The container must be clearly labeled with a hazardous waste tag provided by your
institution's EHS department. The label should include the words "Hazardous Waste," the full
chemical name "Saracatinib Difumarate,” and the approximate quantities of the waste.

5. Storage:

» Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory. This area should be secure and away from general laboratory traffic.

(o2]

. Disposal:
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e Once the waste container is full or is no longer being added to, contact your institution's EHS
department to arrange for a hazardous waste pickup[3].

e The EHS department will ensure the waste is transported to a licensed hazardous waste
disposal facility for incineration or other approved treatment method[4].

Important Considerations:

o Empty Containers: Even "empty" containers that once held Saracatinib Difumarate should
be treated as hazardous waste as they will contain chemical residues.

o Spill Cleanup: In the event of a spill, follow the procedures outlined in the SDS. All materials
used for spill cleanup must also be disposed of as hazardous waste.

e Regulatory Compliance: Federal and state laws strictly regulate the disposal of hazardous
waste[3]. Failure to comply can result in significant penalties. Always defer to your
institution's EHS guidelines and the manufacturer's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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